3-Acetoxy-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one monohydrochloride
Catalog No.
S9101121
CAS No.
33232-39-2
M.F
C22H27ClN2O4S
M. Wt
451.0 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
33232-39-2
Product Name
3-Acetoxy-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one monohydrochloride
IUPAC Name
[5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride
Molecular Formula
C22H27ClN2O4S
Molecular Weight
451.0 g/mol
InChI
InChI=1S/C22H26N2O4S.ClH/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3;/h5-12,20-21H,13-14H2,1-4H3;1H
InChI Key
HDRXZJPWHTXQRI-UHFFFAOYSA-N
Canonical SMILES
CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN(C)C)C3=CC=C(C=C3)OC.Cl
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
450.1380062 g/mol
Monoisotopic Mass
450.1380062 g/mol
Heavy Atom Count
30
Drug Indication
Treatment of chronic anal fissure
Use Classification
Human Drugs -> EU pediatric investigation plans
Dates
Modify: 2023-11-21
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